Cas no 1805490-45-2 (2-Aminomethyl-6-bromo-3-cyanobenzoic acid)

• Product Name: 2-Aminomethyl-6-bromo-3-cyanobenzoic acid
• CAS No: 1805490-45-2
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4946921
• Update Time: 2025-10-16

2-Aminomethyl-6-bromo-3-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminomethyl-6-bromo-3-cyanobenzoic acid

• Inchi： 1S/C9H7BrN2O2/c10-7-2-1-5(3-11)6(4-12)8(7)9(13)14/h1-2H,4,12H2,(H,13,14)
• InChI Key： UYDQORGTFOKILP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(CN)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: -1.6
• Topological Polar Surface Area: 87.1

Additional information on 2-Aminomethyl-6-bromo-3-cyanobenzoic acid

Introduction to 2-Aminomethyl-6-bromo-3-cyanobenzoic acid (CAS No. 1805490-45-2)

2-Aminomethyl-6-bromo-3-cyanobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805490-45-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a benzoic acid core with substituents including an amino group, a bromine atom, and a cyano group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural configuration of 2-Aminomethyl-6-bromo-3-cyanobenzoic acid positions it as a versatile building block for the development of novel therapeutic agents. The presence of both electron-donating and electron-withdrawing groups on its aromatic ring enhances its reactivity, allowing for diverse functionalization strategies. Such characteristics are particularly advantageous in drug discovery programs where precise molecular modifications are essential for optimizing pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in exploring the potential of 2-Aminomethyl-6-bromo-3-cyanobenzoic acid in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have highlighted its utility in generating derivatives with antimicrobial and anti-inflammatory properties. The bromine substituent, in particular, serves as a handle for further chemical manipulation via cross-coupling reactions, enabling the construction of complex scaffolds with enhanced biological activity.

One of the most compelling aspects of 2-Aminomethyl-6-bromo-3-cyanobenzoic acid is its role in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By leveraging the reactivity of the amino and cyano groups, researchers have been able to design molecules that selectively inhibit aberrant kinase activity. Preliminary studies suggest that derivatives of this compound exhibit promising inhibitory effects on certain kinases while maintaining favorable safety profiles.

The cyano group in 2-Aminomethyl-6-bromo-3-cyanobenzoic acid also contributes to its versatility as a synthetic intermediate. It can be converted into other functional groups such as carboxylic acids or amides through straightforward chemical transformations. This adaptability allows chemists to tailor the compound’s properties to meet specific requirements for drug development. Additionally, the benzoic acid moiety is well-documented for its role in medicinal chemistry due to its presence in numerous FDA-approved drugs, which underscores the potential therapeutic relevance of derivatives derived from this scaffold.

Advances in computational chemistry have further enhanced the utility of 2-Aminomethyl-6-bromo-3-cyanobenzoic acid by enabling rapid virtual screening and molecular docking studies. These computational approaches allow researchers to predict the binding affinity of potential drug candidates to biological targets with high accuracy. By integrating experimental data with computational models, scientists can accelerate the discovery process and identify lead compounds more efficiently.

The pharmaceutical industry has taken notice of these developments, with several companies investing in programs aimed at synthesizing novel derivatives of 2-Aminomethyl-6-bromo-3-cyanobenzoic acid. Early-stage clinical trials are underway evaluating the efficacy and safety of compounds derived from this scaffold in treating conditions such as inflammation and neurodegenerative disorders. The results thus far have been encouraging, prompting further investigation into its therapeutic potential.

Beyond its applications in drug development, 2-Aminomethyl-6-bromo-3-cyanobenzoic acid also finds utility in materials science and agrochemical research. Its unique structural features make it a suitable candidate for designing advanced materials with tailored electronic properties or for developing novel pesticides with improved environmental profiles.

In conclusion, 2-Aminomethyl-6-bromo-3-cyanobenzoic acid (CAS No. 1805490-45-2) represents a promising compound with diverse applications across multiple scientific disciplines. Its structural versatility, coupled with its reactivity and biological relevance, positions it as a cornerstone molecule for future research and development efforts aimed at addressing unmet medical needs.